2-(2,5-Dioxo-1-p-tolyl-pyrrolidin-3-ylsulfanyl)-benzoic acid

• IUPAC Name: 2-[1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C18H15NO4S/c1-11-6-8-12(9-7-11)19-16(20)10-15(17(19)21)24-14-5-3-2-4-13(14)18(22)23/h2-9,15H,10H2,1H3,(H,22,23)
• InChI Key: CPZZDLSITZBBJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C18H15NO4S
• Molecular Weight: 341.4 g/mol

Description

2-(2,5-Dioxo-1-p-tolyl-pyrrolidin-3-ylsulfanyl)-benzoic acid, also known as DTBP, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of pyrrolidine and benzoic acid and has been studied for its biochemical and physiological effects, mechanism of action, and synthesis methods.

Scientific Research Applications

Lanthanide-based Coordination Polymers

Lanthanide complexes derived from aromatic carboxylic acids exhibit unique photophysical properties. Such compounds, including derivatives of benzoic acid, have been synthesized and characterized to assess their potential in light harvesting and luminescence. These materials offer promising applications in the development of optical and electronic devices, leveraging the efficient light-harvesting capabilities of coordinated benzoate ligands (Sivakumar et al., 2011).

Hydrogen-bonded Co-crystal Structures

The study of benzoic acid co-crystal structures, particularly with zwitterionic compounds like L-proline, demonstrates the importance of hydrogen bonding in the formation of novel molecular architectures. Such research provides insights into the design and synthesis of materials with tailored properties, which can be applied in pharmaceuticals, materials science, and nanotechnology (Chesna et al., 2017).

Catalytic Activities in Organic Synthesis

Aromatic carboxylic acids and their derivatives play a crucial role in catalysis, particularly in reactions involving the transfer hydrogenation of ketones and aldehydes. These compounds facilitate a range of organic transformations that are fundamental in the synthesis of various organic compounds. The development of water-soluble catalysts derived from such acids marks a significant advancement in green chemistry and sustainable industrial processes (Prakash et al., 2014).